Cas no 1545165-13-6 (1-(6-(4-Chlorophenoxy)pyridin-3-yl)ethanone)

• Product Name: 1-(6-(4-Chlorophenoxy)pyridin-3-yl)ethanone
• CAS No: 1545165-13-6
• MF: C₁₃H₁₀ClNO₂
• MW: 247.677002429962
• MDL: MFCD25744732
• CID: 4605097
• Update Time: 2025-08-04

1-(6-(4-Chlorophenoxy)pyridin-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(6-(4-Chlorophenoxy)pyridin-3-yl)ethanone
• 1-[6-(4-chlorophenoxy)pyridin-3-yl]ethanone
• 1-(6-(4-Chlorophenoxy)pyridin-3-yl)ethan-1-one
• 1-[6-(4-chlorophenoxy)pyridin-3-yl]ethan-1-one
• VLC16513
• 5-ACetyl-(4-chlorophenoxy)pyridine
• W18118

• MDL： MFCD25744732
• Inchi： 1S/C13H10ClNO2/c1-9(16)10-2-7-13(15-8-10)17-12-5-3-11(14)4-6-12/h2-8H,1H3
• InChI Key： NAYHRLNRTBNYDF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC1C=CC(C(C)=O)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on 1-(6-(4-Chlorophenoxy)pyridin-3-yl)ethanone

1-(6-(4-Chlorophenoxy)pyridin-3-yl)ethanone: A Comprehensive Overview

1-(6-(4-Chlorophenoxy)pyridin-3-yl)ethanone, also known by its CAS number 1545165-13-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a pyridine ring substituted with a phenoxy group and an ethanone moiety. The compound has garnered attention due to its potential applications in drug discovery and as a building block in synthetic chemistry.

The synthesis of 1-(6-(4-Chlorophenoxy)pyridin-3-yl)ethanone involves a series of well-established organic reactions, including nucleophilic aromatic substitution and ketone formation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product purity.

In terms of applications, 1-(6-(4-Chlorophenoxy)pyridin-3-yl)ethanone has shown promise in the development of bioactive compounds. Studies have demonstrated its ability to modulate various cellular pathways, making it a valuable tool in drug design. For instance, it has been investigated for its potential as an anti-inflammatory agent, where it exhibits moderate activity against cyclooxygenase enzymes. Additionally, the compound has been evaluated for its cytotoxicity against cancer cell lines, revealing selective activity that warrants further exploration.

The structural versatility of 1-(6-(4-Chlorophenoxy)pyridin-3-yl)ethanone allows for further functionalization, enabling the creation of derivatives with enhanced biological profiles. Recent research has focused on modifying the phenoxy group to improve solubility and bioavailability. For example, substituting the chlorine atom with other electron-withdrawing or donating groups has led to compounds with improved pharmacokinetic properties.

In conclusion, 1-(6-(4-Chlorophenoxy)pyridin-3-yl)ethanone represents a valuable compound in contemporary chemical research. Its unique structure, coupled with recent advances in synthesis and application studies, positions it as a key player in the development of novel therapeutic agents. As research continues to uncover its full potential, this compound is expected to contribute significantly to the advancement of medicinal chemistry.